3-[(3,4-dimethylbenzoyl)amino]-2-mercapto-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid

• IUPAC Name: 3-[(3,4-dimethylbenzoyl)amino]-5-methyl-4-oxo-2-sulfanylidene-1H-thieno[2,3-d]pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C17H15N3O4S2/c1-7-4-5-10(6-8(7)2)13(21)19-20-15(22)11-9(3)12(16(23)24)26-14(11)18-17(20)25/h4-6H,1-3H3,(H,18,25)(H,19,21)(H,23,24)
• InChI Key: RCVOMYGJLUDGQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NN2C(=O)C3=C(NC2=S)SC(=C3C)C(=O)O)C
• Molecular Formula: C17H15N3O4S2
• Molecular Weight: 389.5 g/mol

Description

Thieno[2,3-d]pyrimidines are a class of compounds that have garnered interest due to their varied biological activities and potential pharmaceutical applications. This interest has led to the exploration of novel methods for their synthesis and the investigation of their chemical properties.

Synthesis Analysis

A novel method for the preparation of esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids was described by Santilli, Kim, and Wanser (1971), showcasing the synthesis of various derivatives through direct formation processes and displacement reactions (Santilli, Kim, & Wanser, 1971).

Molecular Structure Analysis

The molecular structure of related thieno[2,3-d]pyrimidines has been explored through various spectroscopic techniques. For example, studies on 7-amino-2-methylsulfanyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylic acid revealed insights into its molecular structure and potential biological activity based on crystal environments and hydrogen-bonding interactions (Canfora, Pillet, Espinosa, & Ruisi, 2010).

Scientific Research Applications

Synthesis and Chemical Transformations

The chemical compound 3-[(3,4-dimethylbenzoyl)amino]-2-mercapto-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid belongs to the broader class of thieno[2,3-d]pyrimidines, known for their versatile chemical transformations and synthesis processes. Thieno[2,3-d]pyrimidines have been synthesized through various methods, offering a pathway for the development of novel derivatives with potential applications in medicinal chemistry and material science. For example, one method involves the preparation of esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids, showcasing the adaptability of these compounds in synthesizing diverse chemical structures (Santilli, Kim, & Wanser, 1971). Similarly, the exploration of "biginelli-compounds" and their reactions further emphasizes the chemical flexibility and potential utility of thieno[2,3-d]pyrimidines in creating complex molecules (Kappe & Roschger, 1989).

Antimicrobial Activity

The antimicrobial properties of thieno[2,3-d]pyrimidines and their derivatives, including compounds similar in structure to this compound, have been extensively studied. For instance, the synthesis and evaluation of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno(2,3-d)pyrimidine-6-carboxamides revealed significant antimicrobial activity, highlighting the potential of these compounds in developing new antimicrobial agents (Kolisnyk et al., 2015).

Structural and Conformational Studies

The structural and conformational analysis of thieno[2,3-d]pyrimidine derivatives provides insights into their molecular properties and interactions, crucial for understanding their potential applications. Studies on the supramolecular aggregation and conformational features of thiazolo[3, 2-a]pyrimidines, for instance, offer valuable information on the molecular architecture and interaction patterns of these compounds, which could inform their use in various scientific fields (Nagarajaiah & Begum, 2014).

Anticancer Activity

Research into the anticancer properties of thieno[2,3-d]pyrimidines and related compounds has identified several derivatives with promising activity against cancer cell lines. The synthesis and anticancer activity evaluation of pyrazolo[3,4-d]pyrimidin-4-one derivatives, for instance, demonstrate the potential therapeutic applications of these molecules in oncology (Abdellatif et al., 2014).